Cas no 1851672-54-2 (1-(3-methyl-1,2,4-thiadiazol-5-yl)-3-methylidenepiperidine)

• Product Name: 1-(3-methyl-1,2,4-thiadiazol-5-yl)-3-methylidenepiperidine
• CAS No: 1851672-54-2
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 5830750
• PubChem ID: 126851048
• Update Time: 2025-08-04

1-(3-methyl-1,2,4-thiadiazol-5-yl)-3-methylidenepiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-methylene-1-(3-methyl-1,2,4-thiadiazol-5-yl)-
• 1-(3-methyl-1,2,4-thiadiazol-5-yl)-3-methylidenepiperidine
• 3-Methyl-5-(3-methylenepiperidin-1-yl)-1,2,4-thiadiazole
• 1851672-54-2
• AKOS040701746
• F6540-1188
• 3-methyl-5-(3-methylidenepiperidin-1-yl)-1,2,4-thiadiazole

• Inchi： 1S/C9H13N3S/c1-7-4-3-5-12(6-7)9-10-8(2)11-13-9/h1,3-6H2,2H3
• InChI Key： PFDFMCADZGEJQC-UHFFFAOYSA-N
• SMILES： N1(C2SN=C(C)N=2)CCCC(=C)C1

Computed Properties

• Exact Mass: 195.08301860g/mol
• Monoisotopic Mass: 195.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 314.1±45.0 °C(Predicted)
• pka: 4.75±0.31(Predicted)

Additional information on 1-(3-methyl-1,2,4-thiadiazol-5-yl)-3-methylidenepiperidine

Professional Introduction to 1-(3-methyl-1,2,4-thiadiazol-5-yl)-3-methylidenepiperidine (CAS No. 1851672-54-2)

1-(3-methyl-1,2,4-thiadiazol-5-yl)-3-methylidenepiperidine (CAS No. 1851672-54-2) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers due to its potential biological activities. This compound belongs to the class of heterocyclic derivatives, which are widely recognized for their diverse pharmacological properties. The structural motif of this molecule incorporates both thiadiazole and piperidine rings, which are known to be pivotal in the design of bioactive molecules.

The thiadiazole ring, characterized by its nitrogen-sulfur-nitrogen heterocyclic core, is a well-documented scaffold in medicinal chemistry. It is frequently employed in the development of antimicrobial, antiviral, and anti-inflammatory agents. The presence of a methyl group at the 3-position of the thiadiazole ring in this compound introduces additional functional diversity, which can influence its interactions with biological targets. Moreover, the piperidine moiety is a common pharmacophore found in many pharmacologically active compounds, contributing to their solubility and metabolic stability.

The methylidene group at the 3-position of the piperidine ring in 1-(3-methyl-1,2,4-thiadiazol-5-yl)-3-methylidenepiperidine further enhances its structural complexity and potential for biological activity. This group can participate in various non-covalent interactions with biological targets, including hydrogen bonding and π-stacking interactions. The combination of these structural features makes this compound an intriguing candidate for further investigation in drug discovery.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their broad spectrum of biological activities. The compound 1-(3-methyl-1,2,4-thiadiazol-5-yl)-3-methylidenepiperidine has been studied for its potential applications in various therapeutic areas. For instance, research has suggested that it may exhibit antimicrobial properties by interfering with bacterial cell wall synthesis or by inhibiting essential enzymatic pathways. Additionally, its structural features have prompted investigations into its possible anti-inflammatory and antioxidant effects.

The synthesis of 1-(3-methyl-1,2,4-thiadiazol-5-yl)-3-methylidenepiperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the thiadiazole ring through cyclocondensation reactions involving appropriate precursors. Subsequent functionalization steps are then performed to introduce the methylidene group at the 3-position of the piperidine ring. These synthetic strategies highlight the importance of advanced organic chemistry techniques in the development of complex heterocyclic molecules.

The pharmacological evaluation of 1-(3-methyl-1,2,4-thiadiazol-5-yl)-3-methylidenepiperidine has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammation and oxidative stress pathways. Furthermore, preliminary animal studies have shown potential therapeutic effects in models of inflammation and pain. These findings underscore the compound's potential as a lead molecule for further drug development.

The molecular modeling and computational studies have been instrumental in understanding the binding interactions of 1-(3-methyl-1,2,4-thiadiazol-5-yl)-3-methylidenepiperidine with biological targets. These studies have provided insights into how the structural features of the molecule contribute to its observed biological activities. For instance, computational analyses have identified key interactions between the thiadiazole and piperidine rings with target proteins, which can guide future modifications to enhance potency and selectivity.

The development of novel drug candidates often involves optimization strategies aimed at improving pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. In the case of 1-(3-methyl-1,2,4-thiadiazol-5-yl)-3-methylidenepiperidine, structural modifications have been explored to enhance its pharmacological profile. For example, variations in substituents on the thiadiazole and piperidine rings have been investigated to modulate their binding affinity and selectivity towards specific biological targets.

The regulatory aspects associated with pharmaceutical development also play a crucial role in bringing new drugs to market. The synthesis and characterization of 1-(3-methyl-1,2,4-thiadiazol-5-yl)-3-methylidenepiperidine must comply with stringent guidelines set forth by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These guidelines ensure that new drugs are safe and effective for human use before they are approved for clinical use.

In conclusion，the compound 1-(3-methyl-1，2，4-thiadiazol－5－yl)－(m－methylene)piperidin( CAS No．185167254－2) represents an exciting area of research within pharmaceutical chemistry。 Its unique structural features make it a promising candidate for further investigation into various therapeutic applications。 As research continues to uncover new insights into its pharmacological properties，this compound holds great potential for contributing to advancements in drug discovery。